Cas no 1706457-09-1 (2-(ethanesulfonyl)methylpiperidine)

• Product Name: 2-(ethanesulfonyl)methylpiperidine
• CAS No: 1706457-09-1
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• MDL: MFCD28140766
• CID: 5171543
• PubChem ID: 71777976
• Update Time: 2025-06-12

2-(ethanesulfonyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethanesulfonylmethyl-piperidine
• 2-(ethanesulfonyl)methylpiperidine

• MDL： MFCD28140766
• Inchi： 1S/C8H17NO2S/c1-2-12(10,11)7-8-5-3-4-6-9-8/h8-9H,2-7H2,1H3
• InChI Key： QVCCHPXJWSTUGF-UHFFFAOYSA-N
• SMILES： N1CCCCC1CS(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(ethanesulfonyl)methylpiperidine

Professional Introduction to Compound with CAS No. 1706457-09-1 and Product Name: 2-(ethanesulfonyl)methylpiperidine

2-(ethanesulfonyl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1706457-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and utility in drug design. The presence of an ethanesulfonyl moiety in its molecular structure introduces unique pharmacophoric features, making it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 2-(ethanesulfonyl)methylpiperidine consists of a piperidine ring substituted with an ethanesulfonyl group at the 2-position, linked to a methyl group. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The piperidine core is a common scaffold in many bioactive molecules, exhibiting favorable pharmacokinetic properties such as solubility and metabolic stability. The ethanesulfonyl group, on the other hand, is known to enhance binding affinity and selectivity by forming hydrogen bonds and participating in dipole-dipole interactions with protein receptors.

In recent years, there has been a growing interest in developing novel piperidine derivatives for their potential applications in treating various diseases. 2-(ethanesulfonyl)methylpiperidine has been studied for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. Additionally, its structural features make it a versatile building block for more complex drug molecules, allowing chemists to fine-tune its properties for specific therapeutic targets.

The synthesis of 2-(ethanesulfonyl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the sulfonylation of piperidine derivatives followed by methylation. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the synthetic pathway. The availability of high-quality starting materials and reagents is crucial for achieving the desired product characteristics. Researchers have also explored greener synthetic methods, such as solvent-free reactions or the use of biocatalysts, to improve sustainability and reduce environmental impact.

One of the most compelling aspects of 2-(ethanesulfonyl)methylpiperidine is its potential in drug discovery. Its unique structural motif allows for easy modifications, enabling the development of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to identify compounds with enhanced efficacy or reduced toxicity. Computational modeling and molecular docking studies have further aided in understanding the binding interactions between 2-(ethanesulfonyl)methylpiperidine and target proteins, providing insights into its mechanism of action.

Recent advancements in chemical biology have highlighted the importance of understanding structure-activity relationships (SAR) in drug design. 2-(ethanesulfonyl)methylpiperidine serves as an excellent example of how modifications at specific positions can significantly alter biological potency. For instance, variations in the substitution pattern around the piperidine ring or changes in the ethanesulfonyl group can lead to compounds with improved pharmacokinetic profiles or novel therapeutic effects. These findings underscore the need for comprehensive structural analysis and functional characterization to maximize the potential of this compound class.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors for therapeutic applications. 2-(ethanesulfonyl)methylpiperidine has been investigated as a lead compound for targeting enzymes such as kinases and proteases, which are often overexpressed in diseases like cancer and inflammation. By designing analogs that enhance binding affinity or selectivity, researchers aim to develop drugs that can modulate these pathways effectively. Preclinical studies have demonstrated promising results in cell-based assays, suggesting that further development could lead to clinical candidates with significant therapeutic value.

As research continues to evolve, new methodologies are being developed to enhance the synthesis and application of 2-(ethanesulfonyl)methylpiperidine derivatives. Techniques such as flow chemistry and continuous manufacturing are being explored to improve scalability and efficiency. Additionally, collaborations between academia and industry are fostering innovation by combining expertise in medicinal chemistry, computational biology, and bioprocessing. These efforts are crucial for translating laboratory discoveries into viable therapeutics that can address unmet medical needs.

In conclusion, 2-(ethanesulfonyl)methylpiperidine (CAS No. 1706457-09-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a building block for drug discovery underscores its importance in developing novel treatments for various diseases. With ongoing research efforts focused on optimizing synthesis methods and exploring new biological targets, this compound is poised to make substantial contributions to the field of medicinal chemistry.